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Compound of Interest

Compound Name: 1,2,5-Trimethylpyrrole

Cat. No.: B147585 Get Quote

For Immediate Use by Laboratory Personnel

This document provides essential safety protocols and logistical procedures for the handling

and disposal of 1,2,5-Trimethylpyrrole. Adherence to these guidelines is critical for ensuring

the safety of all laboratory personnel and maintaining compliance with environmental

regulations. 1,2,5-Trimethylpyrrole is a flammable liquid and vapor that can cause skin, eye,

and respiratory irritation.

Essential Safety and Handling Information
Proper personal protective equipment (PPE) is the first line of defense against chemical

exposure. The following tables summarize the key safety data for 1,2,5-Trimethylpyrrole and

the recommended PPE for its handling.

Table 1: Key Safety Data for 1,2,5-Trimethylpyrrole
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Property Value

CAS Number 930-87-0

Molecular Formula C₇H₁₁N

Molecular Weight 109.17 g/mol

Appearance Colorless to light yellow liquid

Flash Point 52 °C (125.6 °F) - closed cup[1]

Boiling Point 173 °C (343.4 °F)[1]

Density 0.807 g/mL at 25 °C (77 °F)[1]

Hazards
Flammable liquid and vapor, Skin irritant, Eye

irritant, May cause respiratory irritation[1][2]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Butyl rubber or Viton™ gloves.

Nitrile gloves may offer limited

splash protection but should

be changed immediately upon

contact.[3]

Provides the most

comprehensive protection

against potential skin

absorption and irritation.

General guidance suggests

that nitrile gloves may have

poor resistance to amines.[2]

[4] Always consult the glove

manufacturer's specific

chemical resistance data.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with an

organic vapor (OV) cartridge

(black color code).

Protects against inhalation of

vapors that may cause

respiratory tract irritation. The

boiling point of 1,2,5-

Trimethylpyrrole is 173°C,

which is well above the 65°C

threshold for standard OV

cartridges.[5]

Skin and Body Protection
A flame-resistant lab coat and

closed-toe shoes.

Protects against skin contact

and in the event of a small fire.

Experimental Workflow: Safe Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 1,2,5-Trimethylpyrrole.
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Dispense 1,2,5-Trimethylpyrrole

Proceed to Handling
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Collect Waste in a Labeled,
Compatible Container

Proceed to Disposal
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Contact EH&S for Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 1,2,5-Trimethylpyrrole.
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Detailed Methodologies
Spill Response Protocol
In the event of a spill, immediately alert others in the area and evacuate if necessary.

Small Spills (in a chemical fume hood):

Use an absorbent material (e.g., vermiculite, sand) to contain the spill.

Carefully collect the absorbed material into a designated hazardous waste container.

Clean the spill area with an appropriate solvent, followed by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.

Large Spills (outside a chemical fume hood):

Evacuate the laboratory and notify your supervisor and Environmental Health & Safety

(EH&S) immediately.

Prevent the spread of vapors by closing the laboratory doors.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
All waste containing 1,2,5-Trimethylpyrrole must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing 1,2,5-Trimethylpyrrole in a clearly labeled, compatible

container with a secure cap.

The container must be labeled with the words "Hazardous Waste," the full chemical name

"1,2,5-Trimethylpyrrole," and the approximate concentration.

Do not mix with incompatible waste streams.
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Waste Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from sources of ignition.

Ensure secondary containment is in place to prevent the spread of material in case of a

leak.

Waste Pickup:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup of the hazardous waste. Do not pour any amount of 1,2,5-Trimethylpyrrole down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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